Cas no 134-36-1 (Erythromycin propionate)

Erythromycin propionate Properties

Names and Identifiers

• Erythromycin propionate
• ERYTHROMYCINE PROPIONATE
• 2'-propionoylerythromycin
• 2'-Propionylerythromycin
• erythromycin A 2'-propionate
• O''-Propionyl-erythromycin
• Propionyl erythromicin
• Propionylerythromycin
• D02525
• erythromycin,2’-propionate
• erythromycin,2’-propanoate
• erythromycin A 2'-propanoate
• Erythromycin propionate (6CI)
• Erythromycin propionate (usan)
• DivK1c_000009
• NCGC00094921-01
• erythromycin 2'-propanoate
• SR-01000872590-1
• HB75CIT999
• Spectrum_001189
• Q27121386
• Spectrum5_001157
• Tox21_113189_1
• Monopropionylerythromycin
• DTXCID302994
• EINECS 205-140-8
• erythromycin-estolate
• DTXSID9022994
• KBio2_006805
• KBio2_001669
• (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12,13-trihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-2-O-propanoyl-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
• Tox21_113189
• Erythromycin, 2'-propanoate
• KBio2_004237
• ERYTHROMYCIN PROPIONATE [WHO-DD]
• Erythromycin, 2'-propionate
• SR-01000872590
• Spectrum2_001435
• KBioGR_000788
• BRD-K39746403-084-01-5
• NS00011666
• Spectrum4_000434
• SCHEMBL153012
• NCGC00179619-06
• Spectrum3_001465
• NINDS_000009
• CAS-134-36-1
• AB00053610_02
• Erythromycin 2'-propionate
• SBI-0051676.P002
• UNII-HB75CIT999
• 134-36-1
• ERYTHROMYCIN PROPIONATE [MI]
• IDI1_000009
• KBio1_000009
• [(2S,3R,4S,6R)-4-(dimethylamino)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-6-methyloxan-3-yl] propanoate
• SPBio_001570
• Erythromycin, 2'-(3R*,4S*,5S*,6R*,7R*,9R*,11R*,12R*,13S*,14R*)-4-((2,6-Dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy)-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-6-((2- propanoate-3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)oxacyclotetradecane-2,10-dione
• BSPBio_002989
• ERYTHROMYCINPROPIONATE
• Erythromycin propionate [USAN]
• CHEBI:48913
• KBio3_002489
• KBioSS_001669
• CHEMBL2220427
• TYQXKHPOXXXCTP-CSLYCKPJSA-N
• BRD-K39746403-084-04-9
• Erythromycin propionate (USAN)
• ERYTHROMYCIN PROPIONATE
• +Expand

• InChIKey： TYQXKHPOXXXCTP-CSLYCKPJSA-N
• Inchi： InChI=1S/C40H71NO14/c1-15-27-40(11,48)33(44)22(5)30(43)20(3)18-38(9,47)35(55-37-32(53-28(42)16-2)26(41(12)13)17-21(4)50-37)23(6)31(24(7)36(46)52-27)54-29-19-39(10,49-14)34(45)25(8)51-29/h20-27,29,31-35,37,44-45,47-48H,15-19H2,1-14H3/t20-,21-,22+,23+,24-,25+,26+,27-,29+,31+,32-,33-,34+,35-,37+,38-,39-,40-/m1/s1
• SMILES： CCC(O[C@@H]1[C@@H](N(C)C)C[C@@H](C)O[C@H]1O[C@@H]1[C@@H](C)[C@H](O[C@@H]2O[C@@H](C)[C@H](O)[C@](C)(OC)C2)[C@@H](C)C(=O)O[C@H](CC)[C@@](C)(O)[C@H](O)[C@@H](C)C(=O)[C@H](C)C[C@@]1(C)O)=O

Computed Properties

• Exact Mass: 789.48700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 10
• Monoisotopic Mass: 789.48745594g/mol
• Heavy Atom Count: 55
• Complexity: 1300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 200Ų

Experimental Properties

• LogP: 2.74650
• PSA: 199.98000
• Melting Point: 122-126 C